Cas no 2171340-61-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid)
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
- 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid
- EN300-1479601
- 2171340-61-5
-
- Inchi: 1S/C26H30N2O6/c1-2-3-12-22(24(29)27-23-15-33-13-21(23)25(30)31)28-26(32)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-23H,2-3,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t21?,22-,23?/m0/s1
- InChI Key: WLSYXZSUCPTCNH-KOENEWCDSA-N
- SMILES: O1CC(C(=O)O)C(C1)NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 114Ų
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479601-0.05g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-0.1g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-0.25g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-0.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-1.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-2.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-5.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-10.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1479601-50mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479601-100mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxolane-3-carboxylic acid |
2171340-61-5 | 100mg |
$2963.0 | 2023-09-28 |
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid
Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171340-61-5)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171340-61-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the oxolane ring and Fmoc protecting group, make it a versatile building block for researchers exploring novel therapeutic agents.
The compound's CAS number 2171340-61-5 serves as a unique identifier in chemical databases, ensuring precise tracking in research publications and regulatory documentation. With the growing demand for peptide-based therapeutics and targeted drug delivery systems, this Fmoc-amino acid derivative has gained attention in academic and industrial laboratories worldwide. Its applications span from solid-phase peptide synthesis (SPPS) to the development of bioconjugates for diagnostic purposes.
Recent advancements in cryo-EM structural analysis and computational drug design have highlighted the importance of specialized amino acid derivatives like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid. The compound's chiral center at the 2-position and its carboxylic acid functionality enable precise molecular interactions, making it valuable for studying protein-protein interactions and designing enzyme inhibitors. These properties align with current research trends focusing on personalized medicine and structure-based drug discovery.
The Fmoc protecting group in this compound deserves special attention due to its widespread use in peptide chemistry. This photolabile protecting group allows for mild deprotection conditions, preserving the integrity of sensitive amino acid side chains during synthesis. Researchers investigating antimicrobial peptides or cell-penetrating peptides frequently utilize such protected amino acid derivatives to achieve high-purity final products. The compound's oxolane (tetrahydrofuran) moiety introduces conformational constraints that can enhance peptide stability and bioavailability.
From a synthetic chemistry perspective, CAS 2171340-61-5 represents an excellent example of modern chiral pool synthesis strategies. The compound's (2S)-configuration makes it particularly valuable for creating stereospecific pharmaceuticals, addressing the pharmaceutical industry's need for enantiomerically pure compounds. This aligns with current regulatory emphasis on chiral drug development and the elimination of potentially harmful racemic mixtures from therapeutic formulations.
In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing Fmoc-protected amino acids like this compound. Recent publications have investigated biocatalytic approaches and flow chemistry techniques to reduce solvent waste and improve atom economy in their synthesis. These developments respond to growing concerns about environmental impact in pharmaceutical manufacturing while maintaining the high purity standards required for GMP production.
The analytical characterization of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's structural integrity and purity, which are crucial for its application in medicinal chemistry projects. The rise of AI-assisted molecular design has further increased demand for well-characterized building blocks like this compound, as they provide reliable starting points for in silico screening and molecular docking studies.
Looking toward future applications, this Fmoc-amino acid derivative shows promise in emerging areas such as peptide-based vaccines and targeted cancer therapies. Its structural features may contribute to the development of PD-1/PD-L1 inhibitors or other immuno-oncology agents. Additionally, the compound's potential use in peptide nucleic acids (PNAs) and bioimaging probes represents exciting directions for research at the intersection of chemistry and biology.
For researchers sourcing CAS 2171340-61-5, quality considerations are paramount. Reputable suppliers provide comprehensive certificates of analysis including data on residual solvents, heavy metal content, and enantiomeric purity. These specifications are particularly important for projects requiring FDA submission or clinical trial materials. The compound's stability profile and proper storage conditions (typically 2-8°C under inert atmosphere) are additional factors to consider for long-term research programs.
In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid (CAS No. 2171340-61-5) stands as a sophisticated tool in modern chemical research. Its applications in peptide therapeutics, drug discovery, and chemical biology continue to expand as scientists uncover new ways to leverage its unique structural properties. As the pharmaceutical industry moves toward more targeted therapies and precision medicine, compounds like this will undoubtedly play increasingly important roles in scientific innovation and therapeutic development.
2171340-61-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)